Cas no 30885-97-3 (1,3,5-Triazine-2,4(1H,3H)-dione,6-(1-methylethyl)-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione,6-(1-methylethyl)-
• CAS No: 30885-97-3
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 315374
• PubChem ID: 32795
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione,6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione,6-(1-methylethyl)-
• DIHYDRO-6-ISOPROPYL-S-TRIAZINE-2,4(1H,3H)-DIONE
• 6-propan-2-yl-1,3,5-triazinane-2,4-dione
• 25113-45-5
• 30885-97-3
• DTXSID50275004
• 6-ISOPROPYL-S-TRIAZINE-2,4-DIOL

• Inchi： 1S/C6H11N3O2/c1-3(2)4-7-5(10)9-6(11)8-4/h3-4H,1-2H3,(H3,7,8,9,10,11)
• InChI Key： PIICOOXZEZMWHG-UHFFFAOYSA-N
• SMILES： O=C1NC(NC(C(C)C)N1)=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.44
• Boiling Point: 460°Cat760mmHg
• Flash Point: 232°C
• Refractive Index: 1.627
• PSA: 70.56